Cas no 2735-14-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-)

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-] is a nitro-substituted aromatic compound featuring a central ethynediyl bridge linking two benzene rings. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and materials science. The presence of nitro groups enhances its reactivity, particularly in electrophilic substitution and reduction reactions, enabling applications in the preparation of advanced intermediates or functionalized polymers. Its rigid, conjugated framework may also contribute to optical or electronic material development. The compound’s well-defined symmetry and stability under controlled conditions further support its utility in precision chemical research. Proper handling is essential due to potential sensitivity.
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- structure
2735-14-0 structure
Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
CAS No:2735-14-0
MF:C14H8N2O4
MW:268.224323272705
CID:1429749
PubChem ID:622663
Update Time:2025-05-27

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Bis(4-nitrophenyl)ethyne
    • Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
    • DTXSID70347530
    • 4,4'-Dinitrotolane
    • 2735-14-0
    • 4.4'-Dinitrotolan
    • 1-nitro-4-[2-(4-nitrophenyl)ethynyl]benzene
    • 1,2-Bis(p-nitrophenyl)acetylene
    • AKOS000278347
    • SCHEMBL14664048
    • 1-Nitro-4-[(4-nitrophenyl)ethynyl]benzene #
    • FFPKJHSMYNNWJB-UHFFFAOYSA-N
    • E84161
    • MFCD00605326
    • MDL： MFCD00605326
    • Inchi： 1S/C14H8N2O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H
    • InChI Key： FFPKJHSMYNNWJB-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(C#CC2C=CC(=CC=2)[N+](=O)[O-])=CC=1)=O

Computed Properties

  • Exact Mass: 268.04844
  • Monoisotopic Mass: 268.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1239995-1g
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
1g
 $175 2024-06-05
eNovation Chemicals LLC
Y1239995-5g
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
5g
 $450 2024-06-05
eNovation Chemicals LLC
Y1239995-100mg
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
100mg
 $85 2024-06-05
eNovation Chemicals LLC
Y1239995-250mg
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
250mg
 $95 2024-06-05
Aaron
AR01HPI4-100mg
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
100mg
 $30.00 2025-02-12
abcr
AB593722-250mg
1,2-Bis(4-nitrophenyl)ethyne; .
 2735-14-0
250mg
 €159.40 2024-07-24
abcr
AB593722-1g
1,2-Bis(4-nitrophenyl)ethyne; .
 2735-14-0
1g
 €317.30 2024-07-24
abcr
AB593722-5g
1,2-Bis(4-nitrophenyl)ethyne; .
 2735-14-0
5g
 €947.60 2024-07-24
eNovation Chemicals LLC
Y1239995-100mg
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
100mg
 $85 2025-02-20
eNovation Chemicals LLC
Y1239995-250mg
Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
 2735-14-0 98%
250mg
 $90 2025-02-20

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Suppliers

Amadis Chemical Company Limited
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(CAS:2735-14-0)Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
Order Number:A1221730
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 20:53
Price ($):152/533
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2735-14-0)Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
A1221730
Purity:99%/99%
Quantity:1g/5g
Price ($):152/533
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